Cas no 731772-97-7 (Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-)

• Product Name: Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-
• CAS No: 731772-97-7
• MF: C₁₀H₁₁F
• MW: 150.192746400833
• CID: 559263
• PubChem ID: 24721814
• Update Time: 2025-04-19

Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-
• 1-fluoro-2-(2-methylprop-2-enyl)benzene
• 3-(2-Fluorophenyl)-2-methyl-1-propene
• Benzene, 1-fluoro-2-(2-methyl-2-propenyl)- (9CI)
• AG-G-88996
• CTK5D7482
• KB-177182
• SureCN172686
• MFCD07698622
• DTXSID70641166
• 1-Fluoro-2-(2-methylprop-2-en-1-yl)benzene
• SCHEMBL172686
• AKOS006287297
• 731772-97-7

• MDL： MFCD07698622
• Inchi： 1S/C10H11F/c1-8(2)7-9-5-3-4-6-10(9)11/h3-6H,1,7H2,2H3
• InChI Key： XDWJZEAMPHYXBY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(=C)C

Computed Properties

• Exact Mass: 150.084478513g/mol
• Monoisotopic Mass: 150.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 181.6°C at 760 mmHg
• Flash Point: 55.4°C
• Refractive Index: 1.489
• LogP: 2.94430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes